Cas no 1233323-61-9 (9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid)

• Product Name: 9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• CAS No: 1233323-61-9
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD22566257
• CID: 4456962
• PubChem ID: 72207533
• Update Time: 2024-11-04

9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-Boc-3-oxa-9-aza-bicyclo[3.3.1]nonane-7-carboxylic acid
• 9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• 9-Boc-3-oxa-9-aza-bicyclo-[3.3.1]nonane-7-carboxylic acid
• 9-[(tert-butoxy)carbonyl]-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• PB28913
• AK172323
• 9-Boc-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• 9-[(t-Butoxy)carbonyl]-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• 9-[(2-methylpropan-2-yl)oxycarbonyl]-3-o
• 9-tert-butoxycarbonyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• 1233323-61-9
• DB-129648
• MFCD22566257
• 9-[(2-methylpropan-2-yl)oxycarbonyl]-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• AS-73885
• SY322456
• 9-(tert-Butoxycarbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylicacid
• CS-0049928
• P18510
• 9-[(tert-butoxy)carbonyl]-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylate
• AKOS025290183

• MDL： MFCD22566257
• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(17)14-9-4-8(11(15)16)5-10(14)7-18-6-9/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： OVNHULFEMHFUNY-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(=O)O)CC(C1)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 0.9